Cas no 942189-77-7 (methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate
• CAS No: 942189-77-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD20668971
• CID: 1122360
• PubChem ID: 59511362
• Update Time: 2025-04-20

methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-3-Pyrrolidinecarboxylic acid methyl ester
• SCHEMBL2470817
• 942189-77-7
• CDHPYWUCTLWZFU-UHFFFAOYSA-N
• methyl3-(methoxymethyl)pyrrolidine-3-carboxylate
• EN300-234221
• methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate
• 3-methoxymethyl-pyrrolidine-3-carboxylic acid methyl ester
• Methyl 3-(methoxymethyl)-3-pyrrolidinecarboxylate
• DB-417066

• MDL： MFCD20668971
• Inchi： 1S/C8H15NO3/c1-11-6-8(7(10)12-2)3-4-9-5-8/h9H,3-6H2,1-2H3
• InChI Key： CDHPYWUCTLWZFU-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 215.2±25.0 °C at 760 mmHg
• Flash Point: 83.9±23.2 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids